Cas no 920116-69-4 (N-({1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide)
N-({1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-({1-[3-(4-methoxyphenoxy)propyl]-1H-benzimidazol-2-yl}methyl)-2-furamide
- N-({1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide
-
- Inchi: 1S/C23H23N3O4/c1-28-17-9-11-18(12-10-17)29-15-5-13-26-20-7-3-2-6-19(20)25-22(26)16-24-23(27)21-8-4-14-30-21/h2-4,6-12,14H,5,13,15-16H2,1H3,(H,24,27)
- InChI Key: XBSIQWBQTHPMAC-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(NCC1N(CCCOC2=CC=C(OC)C=C2)C2=CC=CC=C2N=1)=O
N-({1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3320-0659-2μmol |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F3320-0659-5μmol |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F3320-0659-10μmol |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F3320-0659-20μmol |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F3320-0659-1mg |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F3320-0659-2mg |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F3320-0659-3mg |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F3320-0659-4mg |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F3320-0659-5mg |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 5mg |
$69.0 | 2023-11-21 | |
| Life Chemicals | F3320-0659-10mg |
N-({1-[3-(4-methoxyphenoxy)propyl]-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide |
920116-69-4 | 90%+ | 10mg |
$79.0 | 2023-11-21 |
N-({1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on N-({1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide
N-({1-3-(4-Methoxyphenoxy)Propyl-1H-1,3-Benzodiazol-2-Yl}Methyl)Furan-2-Carboxamide: A Comprehensive Overview
The compound CAS No. 920116-69-4, also known as N-({1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide, is a complex organic molecule with a unique structure that combines elements of benzodiazole, furan, and amide functionalities. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and agrochemicals. Its structure is characterized by a benzodiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a diazole ring. The presence of the furan moiety further enhances its electronic properties, making it an interesting candidate for further research.
Recent studies have highlighted the importance of benzodiazole-containing compounds in drug discovery. The benzodiazole moiety is known for its ability to act as a scaffold for various bioactive molecules. In this compound, the benzodiazole ring is substituted with a propyl group that is further attached to a methoxyphenoxy group. This substitution pattern introduces additional electronic and steric effects, which can influence the compound's interactions with biological targets. The methoxy group on the phenoxy substituent adds electron-donating properties, potentially enhancing the molecule's solubility and bioavailability.
The furan ring in this compound plays a crucial role in modulating its electronic properties. Furan is an aromatic heterocycle that can participate in various π-interactions, making it a valuable component in designing molecules with specific reactivity or selectivity. In this case, the furan ring is attached to the amide group via a methylene bridge. The amide functionality introduces hydrogen bonding capabilities, which can be critical for binding to biological targets such as enzymes or receptors.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclizations. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. For instance, methods involving Suzuki-Miyaura coupling have been employed to construct the key carbon-carbon bonds within the molecule. These methods not only enhance the scalability of the synthesis but also allow for further functionalization of the molecule to explore its potential applications.
In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead compound for treating various diseases, including cancer and neurodegenerative disorders. Its ability to modulate key biological pathways makes it an attractive candidate for drug development. Additionally, studies have explored its use as a fluorescent probe for sensing specific analytes in complex environments.
The electronic properties of this compound make it suitable for applications in materials science as well. Its conjugated system allows for efficient charge transport, which could be leveraged in organic electronics or photovoltaic devices. Researchers have also explored its use as a building block for constructing advanced materials with tailored optical and electronic properties.
In conclusion, N-({1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide (CAS No. 920116-69-4) is a versatile compound with a rich structural complexity that offers numerous opportunities for further research and development. Its unique combination of functional groups and electronic properties positions it as a valuable tool in various scientific disciplines.
920116-69-4 (N-({1-3-(4-methoxyphenoxy)propyl-1H-1,3-benzodiazol-2-yl}methyl)furan-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)